Cas no 2126811-36-5 (tert-butyl N-[2-(2-bromo-4-nitrophenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(2-bromo-4-nitrophenyl)ethyl]carbamate
• CAS No: 2126811-36-5
• MF: C₁₃H₁₇BrN₂O₄
• MW: 345.189082860947
• CID: 6034249
• PubChem ID: 141734538
• Update Time: 2025-06-13

tert-butyl N-[2-(2-bromo-4-nitrophenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297748
• tert-butyl N-[2-(2-bromo-4-nitrophenyl)ethyl]carbamate
• 2126811-36-5

• Inchi： 1S/C13H17BrN2O4/c1-13(2,3)20-12(17)15-7-6-9-4-5-10(16(18)19)8-11(9)14/h4-5,8H,6-7H2,1-3H3,(H,15,17)
• InChI Key： GDJXJJNPJIUDDW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCNC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 344.03717g/mol
• Monoisotopic Mass: 344.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-[2-(2-bromo-4-nitrophenyl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[2-(2-bromo-4-nitrophenyl)ethyl]carbamate (CAS No. 2126811-36-5)

The compound tert-butyl N-[2-(2-bromo-4-nitrophenyl)ethyl]carbamate (CAS No. 2126811-36-5) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and a 2-bromo-4-nitrophenyl moiety, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers and chemists frequently search for this compound due to its role in peptide synthesis, drug discovery, and medicinal chemistry applications.

In recent years, the demand for high-purity intermediates like tert-butyl N-[2-(2-bromo-4-nitrophenyl)ethyl]carbamate has surged, driven by advancements in targeted drug delivery and small-molecule inhibitors. The compound's bromo and nitro functional groups offer versatile reactivity, enabling its use in cross-coupling reactions and catalytic transformations. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient pathways to reduce waste and improve yields.

The CAS No. 2126811-36-5 is often associated with queries related to structure-activity relationships (SAR) and molecular docking studies. Its carbamate group is particularly noteworthy, as it serves as a protective group for amines in multi-step organic synthesis. This feature is critical in the design of protease inhibitors and kinase modulators, which are hot topics in cancer research and neurodegenerative disease therapeutics.

From a technical perspective, tert-butyl N-[2-(2-bromo-4-nitrophenyl)ethyl]carbamate exhibits excellent stability under standard storage conditions, making it a reliable choice for long-term research projects. Its solubility profile in common organic solvents, such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), further enhances its utility in high-throughput screening and combinatorial chemistry. These attributes are frequently highlighted in patent literature and academic publications, underscoring its importance in modern chemical innovation.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like CAS No. 2126811-36-5 are gaining attention for their role in structure-based drug design. Online discussions often focus on its potential applications in antibody-drug conjugates (ADCs) and bioconjugation techniques. Additionally, its compatibility with flow chemistry systems aligns with the growing interest in continuous manufacturing processes, which aim to streamline production and reduce costs.

In summary, tert-butyl N-[2-(2-bromo-4-nitrophenyl)ethyl]carbamate (CAS No. 2126811-36-5) represents a critical building block in contemporary chemical research. Its versatility, stability, and reactivity make it indispensable for scientists exploring new therapeutic modalities and synthetic methodologies. As the field evolves, this compound is poised to remain a focal point in discussions about innovative drug development and cutting-edge chemistry.